Cas no 65802-56-4 (6-Amino-2-thiouracil monohydrate)

• Product Name: 6-Amino-2-thiouracil monohydrate
• CAS No: 65802-56-4
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• MDL: MFCD00150556
• CID: 58386
• PubChem ID: 24891014
• Update Time: 2025-04-18

6-Amino-2-thiouracil monohydrate Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-one hydrate
• 6-Amino-2-thiouracil monohydrate
• 6-Amino-2-thiouracil
• 4-Amino-6-hydroxy-2-mercaptopyrimidine monohydrate
• 6-Amino-2-thiouracil Hydrate
• 4-Amino-6-hydroxy-2-mercaptopyrimidine Hydrate
• 6-amino-2-sulfanylidene-1H-pyrimidin-4-one,hydrate
• 6-amino-2-thioxo-23-dihydropyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 6-amino-2,3-dihydro-2-thioxo-, monohydrate
• PS-8762
• 2-Pyrimidinethiol, 4-amino-6-hydroxy-, monohydrate
• BWYGMIYEADAIGW-UHFFFAOYSA-N
• FT-0617538
• 65802-56-4
• AC-1541
• W-203435
• 6-Amino-2-thioxo-2,3-dihydropyrimidin-4(1H)-onehydrate
• 4amino-6-hydroxy-2-mercaptopyrimidine monohydrate
• 4-Amino-6-hydroxy-2-mercapto-pyrimidine monohydrate
• A835232
• 4-Amino-6-hydroxy-2-mercaptopyrimidine monohydrate, AldrichCPR
• 6-amino-2-thioxo-1H-pyrimidin-4-one hydrate;6-AMINO-2-THIOURACIL MONOHYDRATE
• 6-Amino-2-mercapto-4-pyrimidinol monohydrate
• AKOS000113505
• 6-amino-2-mercapto-3H-pyrimidin-4-one monohydrate
• MFCD00150556
• EN300-256865
• SCHEMBL212249
• F0001-1758
• 6-amino-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one hydrate
• 6-amino-2-sulfanylidene-1H-pyrimidin-4-one;hydrate
• 4-Amino-6-hydroxy-2-mercaptopyrimdine monohydrate
• DTXSID20215992
• AKOS015916940
• SB57240
• 4-amino-6-hydroxy-2-mercapto pyrimidine monohydrate
• 6-amino-2-mercaptopyrimidin-4-ol monohydrate
• 4-Amino-6-hydroxy-2-mercaptopyrimidine monohydrate, 98%
• 6-Amino-2-thiouracil monohydrate; 6-amino-2-sulfanylidene-1H-pyrimidin-4-one hydrate
• CS-M0338
• SCHEMBL8081142
• BCP30959
• AMY21862
• 4-Amino-6-hydroxy-2-mercaptopyrimidine monohydrate,99%
• 2-mercapto-4-amino-6-hydroxypyrimidine monohydrate
• DB-054841

• MDL： MFCD00150556
• Inchi： 1S/C4H5N3OS.H2O/c5-2-1-3(8)7-4(9)6-2;/h1H,(H4,5,6,7,8,9);1H2
• InChI Key： BWYGMIYEADAIGW-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(N)N1)=O.O
• BRN： 5795441

Computed Properties

• Exact Mass: 161.02600
• Monoisotopic Mass: 161.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: nothing
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: >300 °C (lit.)
• Boiling Point: 557 °C at 760 mmHg
• Flash Point: 290.7 °C
• Water Partition Coefficient: Soluble in water and DMSO.
• PSA: 115.99000
• LogP: 0.53160
• Solubility: Soluble in water.

6-Amino-2-thiouracil monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S24/25
• RTECS：UW0495000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：2-8 °C